REACTION_CXSMILES
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[N:1]12[CH2:9][CH:5]([CH2:6][CH2:7][CH2:8]1)[C:4](=[O:10])[CH2:3][CH2:2]2.N1C2C(=CC(C3C=NC(O[C@@H]4[C@H]5CN(CCC5)CC4)=NC=3)=CC=2)C=C1.[BH4-].[Na+].O>CO>[N:1]12[CH2:9][CH:5]([CH2:6][CH2:7][CH2:8]1)[CH:4]([OH:10])[CH2:3][CH2:2]2 |f:0.1,2.3|
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Name
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(4S,5R)-4-[5-(1H-Indol-5-yl)-pyrimidin-2-yloxy]-1-aza-bicyclo[3.3.1]nonane 1-Aza-bicyclo[3.3.1]nonan-4-one
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Quantity
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11.92 g
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Type
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reactant
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Smiles
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N12CCC(C(CCC1)C2)=O.N2C=CC1=CC(=CC=C21)C=2C=NC(=NC2)O[C@H]2CCN1CCC[C@@H]2C1
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Name
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Quantity
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160 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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1.69 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at −10° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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does not exceed 0° C
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Type
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CUSTOM
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Details
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the solvents are evaporated
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Type
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DISSOLUTION
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Details
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The remaining solid is dissolved in MTBE/MeOH
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Type
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FILTRATION
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Details
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filtered over hyflo
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Type
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CUSTOM
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Details
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the filtrate is evaporated
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Type
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CUSTOM
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Details
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to give 19.28 g of crude product which
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Type
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CUSTOM
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Details
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is purified by chromatography over aluminum oxide (400 g, eluent: MTBE/MeOH 95:5 to 80:20)
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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N12CCC(C(CCC1)C2)O
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Type | Value | Analysis |
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AMOUNT: MASS | 10.96 g | |
YIELD: PERCENTYIELD | 91% | |
YIELD: CALCULATEDPERCENTYIELD | 90.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |